2-Chloro-N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C9H9Cl2N3OS/c1-13(7(15)4-10)5-6-8(11)12-9-14(6)2-3-16-9/h2-3H,4-5H2,1H3
• InChI Key: LCEIBUNTCVNYML-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(N=C2N1C=CS2)Cl)C(=O)CCl
• Molecular Formula: C9H9Cl2N3OS
• Molecular Weight: 278.16 g/mol

Description

This compound is a derivative of imidazo[2,1-b][1,3]thiazole, which is a type of azole heterocycle. It contains a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. The compound is also a derivative of acetamide, indicating the presence of an acetyl group attached to an amide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities. The synthesis involved satisfactory yield and the synthesized compounds were in good agreement with elemental and spectral data.

Molecular Structure Analysis

The molecular weight of the compound is 201.68. The IUPAC name is (6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-methylmethanamine. The InChI code is 1S/C7H8ClN3S/c1-9-4-5-6(8)10-7-11(5)2-3-12-7/h2-3,9H,4H2,1H3.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature. The storage temperature is room temperature.

Future Directions

While specific future directions for this compound are not available in the search results, thiazole derivatives have been the subject of extensive research due to their diverse biological activities. Future research could focus on exploring the potential applications of this compound in various fields such as medicinal chemistry, pharmaceuticals, and agrochemicals.